5-chloro-2-methoxy-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzamide
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Description
5-chloro-2-methoxy-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)benzamide is a useful research compound. Its molecular formula is C17H18ClN3O4S and its molecular weight is 395.86. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antioxidant Activities
Research has shown that benzamide derivatives exhibit antimicrobial and antioxidant activities. For example, a study identified a new benzamide compound from an endophytic Streptomyces species showing such properties (Yang et al., 2015). This suggests that related compounds, including the specified benzamide, may also hold potential for antimicrobial and antioxidant research applications.
Anticancer Activities
Benzothiadiazinyl hydrazinecarboxamides and related structures have been explored for their anticancer activities against various cancer cell lines (Kamal et al., 2011). This indicates the potential use of the specified compound in cancer research, especially in investigating its efficacy against specific types of cancer.
Serotonin-3 (5-HT3) Receptor Antagonism
Compounds with structures similar to the specified benzamide have been evaluated for their serotonin-3 (5-HT3) receptor antagonistic activities, showcasing potential applications in neurological research, particularly in studying conditions related to serotonin regulation (Kuroita et al., 1996). This suggests a possible research application of the specified compound in developing treatments for neurological disorders.
Nematocidal Activity
Derivatives containing the 1,2,4-oxadiazole and 1,3,4-thiadiazole amide moiety have shown promising nematocidal activities against Bursaphelenchus xylophilus (Liu et al., 2022). This indicates potential agricultural applications for the specified compound in controlling nematode pests.
Histone Deacetylase 6 Inhibition
Certain benzamide derivatives have been identified as selective inhibitors of histone deacetylase 6 (HDAC6), showing potential in ameliorating Alzheimer's disease phenotypes (Lee et al., 2018). This suggests a possible application in neurodegenerative disease research, particularly in exploring treatments for Alzheimer's disease.
Properties
IUPAC Name |
5-chloro-2-methoxy-N-(1,3,6-trimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O4S/c1-10-7-14-15(21(3)26(23,24)20(14)2)9-13(10)19-17(22)12-8-11(18)5-6-16(12)25-4/h5-9H,1-4H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDWFZUMWFQYNJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1NC(=O)C3=C(C=CC(=C3)Cl)OC)N(S(=O)(=O)N2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.